Cas no 518990-08-4 (1H-Pyrazole-3-carboxaldehyde, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-)
518990-08-4 structure
Product Name:1H-Pyrazole-3-carboxaldehyde, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-
CAS No:518990-08-4
MF:C9H11N3O4
MW:225.201341867447
CID:361147
PubChem ID:22477837
Update Time:2025-04-19
1H-Pyrazole-3-carboxaldehyde, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxaldehyde, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-
- 4-nitro-1-(oxan-2-yl)pyrazole-3-carbaldehyde
- 4-nitro-1-(tetrahydropyran-2-yl)-1H-pyrazole-3-carbaldehyde
- 4-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-3-carbaldehyde
- 518990-08-4
- DTXSID80625972
- 4-Nitro-1-(oxan-2-yl)-1H-pyrazole-3-carbaldehyde
- JNXUHFBJQROOSR-UHFFFAOYSA-N
- 4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-3-carbaldehyde
- SCHEMBL3934630
-
- Inchi: 1S/C9H11N3O4/c13-6-7-8(12(14)15)5-11(10-7)9-3-1-2-4-16-9/h5-6,9H,1-4H2
- InChI Key: JNXUHFBJQROOSR-UHFFFAOYSA-N
- SMILES: O1CCCCC1N1C=C(C(C=O)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.07503
- Monoisotopic Mass: 225.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 87.26
1H-Pyrazole-3-carboxaldehyde, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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